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Abstract

Cirsiumaldehyde, a naturally occurring aldehyde found in various plant species, particularly of
the Cirsium genus, is a molecule of growing interest in pharmacological research.[1][2] Its
unique chemical structure, characterized by two furan rings linked by a methylene ether bridge,
is believed to be the basis for its significant biological activities.[1] This technical guide provides
a detailed overview of the chemical structure, and physical and chemical properties of
Cirsiumaldehyde. It further explores its potential therapeutic roles, focusing on its anti-
inflammatory, antioxidant, and antimicrobial properties.[1][2] While specific experimental data
on the pure compound is limited, this document compiles available information and infers
potential mechanisms of action and experimental protocols based on studies of related
compounds and extracts from the Cirsium genus.

Chemical Structure and Properties

Cirsiumaldehyde, with the CAS number 7389-38-0, is chemically known as 5-[(5-formylfuran-
2-yl)methoxymethyl]furan-2-carbaldehyde. It is also referred to by its synonyms, 5,5'-Oxybis(5-
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methylene-2-furaldehyde) and O-Bisme-furaldehyde. The compound is derived from the
etherification of 5-hydroxymethyl furfural.

Chemical Identifiers

A summary of the key chemical identifiers for Cirsiumaldehyde is presented in Table 1.

Identifier Value Source

5-[(5-formylfuran-2-

IUPAC Name yl)methoxymethyl]furan-2-
carbaldehyde

CAS Number 7389-38-0

Molecular Formula C12H1005

Molecular Weight 234.20 g/mol

C1=C(OC(=C1)C=0)COCC2=
CC=C(02)C=0

SMILES

InChl=1S/C12H1005/c13-5-9-
InChl 1-3-11(16-9)7-15-8-12-4-2-
10(6-14)17-12/h1-6H,7-8H2

TZTWOBUHCLWLNK-

InChl Ke
y UHFFFAOYSA-N

Physicochemical Properties

Cirsiumaldehyde is typically a yellow powder and exists as a solid at room temperature. A
compilation of its known and predicted physicochemical properties is provided in Table 2.
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Property Value Source
Appearance Yellow powder

Melting Point 113.5-115.5°C

Boiling Point 404.8 £ 45.0 °C

Density 1.313 g/cm3 at 25 °C

LogP 2.214

Solubility May dissolve in DMSO

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1

month.

Storage

Biological Activities and Potential Mechanisms of
Action

Research suggests that Cirsiumaldehyde possesses anti-inflammatory, antioxidant, and
antimicrobial properties. While detailed mechanistic studies on the pure compound are not
widely available, the activities of extracts from the Cirsium genus and structurally related
aldehydes provide insights into its potential modes of action.

Anti-inflammatory Activity

Extracts from Cirsium species have demonstrated significant anti-inflammatory effects, which
are often attributed to their flavonoid and phenolic acid content. A likely mechanism for the anti-
inflammatory action of Cirsiumaldehyde is the inhibition of the Nuclear Factor-kappa B (NF-
KB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are
crucial in the inflammatory response, and their inhibition can lead to a reduction in the
production of pro-inflammatory mediators such as nitric oxide (NO), inducible nitric oxide
synthase (iNOS), and cyclooxygenase-2 (COX-2).

For instance, cinnamaldehyde, an aldehyde with structural similarities, has been shown to
inhibit NF-kB activation by targeting the NIK/IKK, ERK, and p38 MAPK pathways. It is plausible
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that Cirsiumaldehyde exerts its anti-inflammatory effects through a similar mechanism.
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Caption: Inferred Anti-inflammatory Signaling Pathway of Cirsiumaldehyde.

Antioxidant Activity

The antioxidant properties of compounds from Cirsium species are well-documented and are
often evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical
scavenging activity test. The antioxidant activity is generally correlated with the total phenolic
content. Phenolic compounds can act as antioxidants due to their redox properties, allowing
them to act as reducing agents, hydrogen donors, and singlet oxygen quenchers. It is
hypothesized that Cirsiumaldehyde contributes to the antioxidant capacity of Cirsium extracts
through similar free radical scavenging mechanisms.

Antimicrobial Activity

Extracts from various Cirsium species have shown activity against a range of pathogenic
microorganisms. The primary antimicrobial components in these plants are believed to be
flavonoids, triterpenoids, and phenolic acids. The proposed mechanisms of antimicrobial action
are multifaceted and include the disruption of the cell membrane and cell wall integrity,
inhibition of protein and nucleic acid synthesis, and suppression of enzymatic activity related to
energy production. While specific studies on Cirsiumaldehyde are lacking, its chemical
structure suggests it may contribute to these antimicrobial effects.

Experimental Protocols

While specific experimental protocols for Cirsiumaldehyde are not readily available, this
section provides detailed methodologies for key experiments that would be employed to
validate its biological activities.

General Experimental Workflow

The evaluation of the biological activity of a natural product like Cirsiumaldehyde typically
follows a standardized workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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